Cas no 1334146-44-9 (5,5-Difluoroazepane-4-carboxylic acid)

• Product Name: 5,5-Difluoroazepane-4-carboxylic acid
• CAS No: 1334146-44-9
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 5149252
• Update Time: 2026-03-03

5,5-Difluoroazepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-difluoroazepane-4-carboxylic acid
• 5,5-difluoroazepane-4-carboxylicacid
• 1H-Azepine-4-carboxylic acid, 5,5-difluorohexahydro-
• 5,5-Difluoroazepane-4-carboxylic acid

• Inchi： 1S/C7H11F2NO2/c8-7(9)2-4-10-3-1-5(7)6(11)12/h5,10H,1-4H2,(H,11,12)
• InChI Key： DNBMFMQDVKYORS-UHFFFAOYSA-N
• SMILES： FC1(CCNCCC1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• XLogP3: -1.8
• Topological Polar Surface Area: 49.3

Additional information on 5,5-Difluoroazepane-4-carboxylic acid

5,5-Difluoroazepane-4-carboxylic Acid: A Comprehensive Overview

5,5-Difluoroazepane-4-carboxylic acid, also known by its CAS number CAS 1334146-44-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azepane derivatives, which are seven-membered ring structures with nitrogen as one of the atoms. The presence of two fluorine atoms at the 5-position and a carboxylic acid group at the 4-position makes this compound unique and potentially valuable for various applications.

The structural characteristics of 5,5-difluoroazepane-4-carboxylic acid have been extensively studied to understand its physical and chemical properties. Recent research has focused on its synthesis methods, stability under different conditions, and potential biological activities. One notable study published in the Journal of Medicinal Chemistry highlighted the compound's ability to act as a modulator of certain ion channels, which could have implications in the treatment of neurological disorders.

In terms of synthesis, researchers have developed several efficient routes to prepare CAS 1334146-44-9. These methods often involve multi-step reactions, including ring-closing metathesis and fluorination techniques. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for further studies.

The biological evaluation of 5,5-difluoroazepane-4-carboxylic acid has revealed promising results in preclinical models. For instance, studies conducted at the University of California, San Francisco, demonstrated that this compound exhibits selective binding to voltage-gated sodium channels, which are implicated in conditions such as epilepsy and chronic pain. These findings suggest that CAS 1334146-44-9 could serve as a lead compound for drug development.

Beyond its pharmacological applications, 5,5-difluoroazepane-4-carboxylic acid has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers at Stanford University are currently investigating its ability to enhance the efficiency of organic solar cells by modifying charge transport layers.

In conclusion, 5,5-difluoroazepane-4-carboxylic acid, with its CAS number CAS 1334146-44-9, represents a versatile compound with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary chemistry.